Cas no 288-88-0 (1,2,4-Triazole)

1,2,4-Triazole is a versatile heterocyclic compound offering high thermal stability, moderate acidity, and excellent solubility in organic solvents. Its key advantages lie in its utility as an intermediate in the synthesis of various dyes, pharmaceuticals, and agrochemicals, as well as its potential applications in catalysts and corrosion inhibitors.
1,2,4-Triazole structure
1,2,4-Triazole structure
Product Name:1,2,4-Triazole
CAS No:288-88-0
MF:C4H6N6
MW:138.130638599396
MDL:MFCD00005228
CID:36701
PubChem ID:9257
Update Time:2025-09-01

1,2,4-Triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole
    • 1,2,4-Triazole
    • 1H-1,2,4Triazole
    • NSC 83128
    • 4H-1,2,4-TRIAZOLE
    • 1,2,4-1H-Triazole
    • 1,2,4-Triazol
    • 1H-1,2,4-triazol
    • 4-1H-Triazole
    • pyrrodiazol
    • Pyrrodiazole
    • s-Triazole
    • sym-triazole
    • TA-4
    • TRIAZOLE
    • 1,2,4 triazole
    • 4H-1,2,4-Triazole (VAN)
    • Peptone, bacteriological
    • 1H-[1,2,4]triazole
    • 10MS0Y1RDI
    • NSPMIYGKQJPBQR-UHFFFAOYSA-N
    • [1,2,4]-triazole
    • (1,2,4)-triazole
    • InChI=1/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5
    • 1,4-Triazole
    • 1,2,4triazole
    • 1,3
    • 4-Hydroxybenzaldehyde
    • MDL: MFCD00005228
    • Inchi: 1S/2C2H3N3/c2*1-3-2-5-4-1/h2*1-2H,(H,3,4,5)
    • InChI Key: WFYASTPQDOUBSW-UHFFFAOYSA-N
    • SMILES: C1=NNC=N1.C1NC=NN=1
    • BRN: 104767

Computed Properties

  • Exact Mass: 69.03270
  • Monoisotopic Mass: 69.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 28.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Color/Form: Not available
  • Density: 1.274
  • Melting Point: 119-121 °C (lit.)
  • Boiling Point: 260 °C(lit.)
  • Flash Point: Fahrenheit: 338 ° f
    Celsius: 170 ° c
  • Refractive Index: 1.535
  • PH: 8 (10g/l, H2O, 20℃)
  • Solubility: 547g/l
  • Water Partition Coefficient: 1250 g/L (20 ºC)
  • PSA: 41.57000
  • LogP: -0.19530
  • Sensitiveness: Sensitive to light
  • Merck: 9605
  • pka: 2.27(at 20℃)
  • FEMA: 3615
  • Solubility: Not available

1,2,4-Triazole Security Information

  • Symbol: GHS07 GHS08
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H319,H361
  • Warning Statement: P281,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 63-22-36
  • Safety Instruction: S36/37
  • RTECS:XZ3806000
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Storage Condition:Inert atmosphere,Room Temperature
  • Risk Phrases:R22; R36; R63

1,2,4-Triazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,4-Triazole Pricemore >>

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1,2,4-Triazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:288-88-0)1,2,4-Triazole
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Purity:99.9%
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(CAS:288-88-0)1,2,4-Triazole
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(CAS:288-88-0)1,2,4-Triazole
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(CAS:288-88-0)1,2,4-Triazole
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Pricing Information Last Updated:Monday, 2 September 2024 16:09
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1,2,4-Triazole Spectrogram

GC-MS
GC-MS
13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:288-88-0)1,2,4-Triazole
sfd5254
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:288-88-0)1,2,4-Triazole
LE6688;LE26842793;LE11233
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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